Cas no 1351622-77-9 (N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide)

• Product Name: N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide
• CAS No: 1351622-77-9
• MF: C₂₂H₂₁FN₄O₂S
• MW: 424.491146802902
• CID: 6068476
• PubChem ID: 71780378
• Update Time: 2025-08-03

N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide
• F5493-0335
• AKOS024511007
• VU0645148-1
• N-(4-(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)phenyl)acetamide
• N-(4-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}phenyl)acetamide
• N-[4-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl]phenyl]acetamide
• 1351622-77-9

• Inchi： 1S/C22H21FN4O2S/c1-14(28)24-17-10-8-15(9-11-17)22(29)27-12-4-5-16(13-27)20-25-26-21(30-20)18-6-2-3-7-19(18)23/h2-3,6-11,16H,4-5,12-13H2,1H3,(H,24,28)
• InChI Key： XDGMYCAFPSSBJB-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NN=C1C1CN(C(C2C=CC(=CC=2)NC(C)=O)=O)CCC1

Computed Properties

• Exact Mass: 424.13692526g/mol
• Monoisotopic Mass: 424.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Additional information on N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide

N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide: A Comprehensive Overview

The compound N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide (CAS No: 1351622-77-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Thiadiazole derivatives, such as those found in this compound, have been extensively studied for their biological activities. The presence of a thiadiazole ring in the molecule contributes to its stability and reactivity, making it a valuable component in the synthesis of bioactive compounds. Recent studies have highlighted the role of thiadiazole-containing molecules in anti-inflammatory and anticancer therapies, underscoring their importance in modern drug discovery.

The piperidine moiety within the compound adds another layer of complexity and functionality. Piperidine derivatives are known for their ability to form hydrogen bonds and interact with biological targets, enhancing their pharmacokinetic properties. This feature makes the compound a strong candidate for designing drugs with improved bioavailability and efficacy.

One of the most intriguing aspects of this compound is its fluorinated phenyl group, which plays a crucial role in modulating its physical and chemical properties. Fluorine substitution is a common strategy in medicinal chemistry to enhance drug-like properties such as lipophilicity and metabolic stability. Recent research has demonstrated that fluorinated aromatic compounds exhibit enhanced selectivity towards specific biological targets, making them invaluable in precision medicine.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The synthesis begins with the preparation of the thiadiazole core, followed by the introduction of the fluorophenyl group and subsequent coupling reactions to form the final product. These steps require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with unprecedented accuracy. By employing molecular modeling techniques, scientists can now design derivatives of this compound with tailored properties for specific therapeutic applications. For instance, computational studies have revealed potential interactions between this compound and key enzymes involved in neurodegenerative diseases, opening new avenues for drug development.

In terms of applications, this compound holds promise in several areas beyond traditional pharmaceuticals. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Additionally, its ability to form stable complexes with metal ions suggests potential applications in catalysis and environmental remediation.

Despite its numerous advantages, further research is required to fully unlock the potential of N-(4-{3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}phenyl)acetamide (CAS No: 1351622-77-9). Collaborative efforts between chemists, biologists, and computational scientists are essential to explore its full spectrum of applications and optimize its performance for real-world use.